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Compound of Interest

Compound Name: GW6471

Cat. No.: B3425603

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides essential guidance on the operational and disposal
procedures for GW6471, a potent PPARa antagonist. Adherence to these protocols is critical
for minimizing risks and maintaining a safe research environment.

Immediate Safety and Handling Precautions

Before handling GW6471, it is imperative to be familiar with its potential hazards. According to
its Safety Data Sheet (SDS), GW6471 is classified as harmful if swallowed, causes skin
irritation, and can lead to serious eye irritation. It may also cause respiratory irritation.[1]
Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

o Gloves: Always wear appropriate chemical-resistant gloves.

o Eye Protection: Safety goggles or a face shield are essential to prevent eye contact.[1]
e Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.

» Respiratory Protection: If working with the powder form or in a poorly ventilated area, a
suitable respirator should be used to avoid inhalation of dust or aerosols.[1]

Handling:
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where GW6471 is handled or stored.[1]

Use only in a well-ventilated area, such as a chemical fume hood.[1]

GW6471 Chemical and Physical Properties

A summary of the key quantitative data for GW6471 is provided in the table below for easy

reference.
Property Value
Molecular Weight 619.67 g/mol
Formula CssH36F3N304
Appearance White to beige powder
Solubility - DMSO: up to 75 mM- Ethanol: up to 10 mM
Storage Store at +4°C
CAS Number 880635-03-0

Step-by-Step Disposal Procedure

The disposal of GW6471 waste must be conducted in accordance with institutional guidelines
and local, state, and federal regulations. The following steps provide a general framework for
proper disposal:

o Waste Segregation:

o All materials contaminated with GW6471, including unused product, solutions,
contaminated labware (e.g., pipette tips, tubes), and personal protective equipment
(gloves, etc.), must be collected as hazardous chemical waste.

o Do not mix GW6471 waste with other incompatible waste streams.
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» Waste Collection and Labeling:

o Collect all GW6471 waste in a designated, properly sealed, and clearly labeled hazardous
waste container.

o The label should include:
= The words "Hazardous Waste"

» The full chemical name: N-((2S)-2-(((12)-1-Methyl-3-0x0-3-(4-
(trifluoromethyl)phenyl)prop-1-enyl)amino)-3-(4-(2-(5-methyl-2-phenyl-1,3-oxazol-4-
yl)ethoxy)phenyl)propyl)propanamide

= The concentration of the waste, if applicable.
» The primary hazards (e.g., "Harmful,” "Irritant").
» The date of accumulation.

o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated, and secure secondary
containment area away from incompatible materials.

» Arrange for Pickup and Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for the pickup and proper disposal of the
waste.

o Provide the EHS or contractor with a complete and accurate description of the waste.

Crucially, do not dispose of GW6471 or its containers in the regular trash or down the drain.[1]
This can lead to environmental contamination and potential violations of regulations.

Experimental Workflow for Safe Handling and
Disposal
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The following diagram illustrates the logical workflow for the safe handling and disposal of
GW6471 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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